Cas no 1361573-68-3 (3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl)

• Product Name: 3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl
• CAS No: 1361573-68-3
• MF: C₁₃H₆Cl₄F₂
• MW: 341.99554681778
• CID: 4993121
• Update Time: 2025-05-19

3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl

• Inchi： 1S/C13H6Cl4F2/c14-6-4-9(12(17)10(15)5-6)7-2-1-3-8(11(7)16)13(18)19/h1-5,13H
• InChI Key： MJQLEWUQBDRSGX-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC=CC=1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 6.8
• Topological Polar Surface Area: 0

Additional information on 3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl

Chemical Profile of 3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl (CAS No. 1361573-68-3)

3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361573-68-3, is a specialized organic compound belonging to the biphenyl class. This molecule features a unique structural configuration characterized by the presence of multiple chlorine atoms and a difluoromethyl substituent, which endows it with distinct chemical properties and potential applications in various scientific domains.

The molecular structure of 3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl consists of two benzene rings connected by a sigma bond, with specific chlorine atoms substituting at the 2, 3, and 5 positions of one ring and the 2' position of the other. The introduction of a difluoromethyl group at the 3' position introduces additional electronic and steric effects, influencing its reactivity and interaction with biological systems. This structural motif is particularly significant in the context of medicinal chemistry and materials science due to its potential to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity.

In recent years, biphenyl derivatives have garnered considerable attention in academic and industrial research due to their versatility as scaffolds for drug discovery. The presence of multiple halogen atoms in 3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl enhances its utility as a building block in synthesizing more complex molecules. Halogenated biphenyls are known to exhibit enhanced binding interactions with biological targets due to their ability to engage in halogen bonding and hydrophobic interactions. Such features are particularly valuable in designing small-molecule inhibitors or modulators for therapeutic applications.

One of the most compelling aspects of 3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl is its potential role in developing novel agrochemicals. The structural framework of this compound resembles many commercially available pesticides and herbicides, suggesting that it could serve as a precursor for next-generation crop protection agents. The chlorine atoms contribute to its stability under environmental conditions, while the difluoromethyl group may enhance its efficacy by improving target specificity. Current research in this area focuses on leveraging computational chemistry and high-throughput screening to identify derivatives with optimized biological activity.

From a synthetic chemistry perspective, 3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl presents an intriguing challenge due to its complex substitution pattern. Advanced synthetic methodologies such as cross-coupling reactions and metal-catalyzed transformations are being employed to construct this molecule with high precision. The development of efficient synthetic routes not only facilitates access to this compound but also provides insights into general strategies for constructing halogenated biphenyls. These insights are crucial for advancing the broader field of organohalogen chemistry.

The pharmacological potential of 3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl has not been exhaustively explored; however, preliminary studies suggest that it may exhibit properties relevant to anti-inflammatory or antiviral therapies. The electron-withdrawing nature of the chlorine substituents and the electron-donating effect of the difluoromethyl group create a balance that could influence receptor binding affinity. Further investigation into its interaction with biological targets is warranted to uncover new therapeutic opportunities. Collaborative efforts between medicinal chemists and biochemists are essential for translating this compound's structural features into tangible benefits for human health.

In materials science applications, 3'-(Difluoromethyl)-2,3,5,2'-tetrachlorobiphenyl may find utility as an intermediate in the synthesis of advanced polymers or electronic materials. The halogenated biphenyl core can be incorporated into polymers to enhance thermal stability or optical properties. Additionally,CAS No. 1361573-68-3 could serve as a precursor for liquid crystals or organic semiconductors due to its rigid planar structure and ability to form ordered phases. Ongoing research in this domain aims to exploit such properties for developing next-generation display technologies or optoelectronic devices.

The environmental impact of 1361573-68-3 necessitates careful consideration during its synthesis and application phases. While halogenated compounds are known for their stability—a desirable trait in many industrial applications—this same stability can pose challenges during disposal or degradation processes. Future research should focus on developing environmentally benign synthetic routes that minimize waste generation while maintaining high yields. Additionally,CAS No. should be subjected to rigorous ecotoxicological assessments to ensure that its use does not adversely affect ecosystems.

In conclusion, 1361573-68-3, with its unique structural features, 1361574-68-4, has emerged as a compound with significant potential across multiple scientific disciplines including medicinal chemistry, agrochemicals, materials science,CAS No.,and environmental chemistry. Its multifaceted applications underscore the importance of continued research into halogenated biphenyl derivatives,CAS No.,and their derivatives will undoubtedly play a pivotal role in shaping future advancements in these fields.